N-(4-ethoxyphenyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide
• InChI: InChI=1S/C19H18N2O2S/c1-3-23-17-10-8-16(9-11-17)21-19(22)15-6-4-14(5-7-15)18-12-24-13(2)20-18/h4-12H,3H2,1-2H3,(H,21,22)
• InChI Key: ZMAIZABGDFEPNW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)C3=CSC(=N3)C
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• Solubility: <0.4 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-ethoxyphenyl)-4-(2-methyl-1,3-thiazol-4-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. This compound is commonly referred to as EMTB or ETTB and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of EMTB is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation. EMTB also disrupts the cell membrane of fungi and bacteria, leading to their death.
Biochemical and Physiological Effects:
EMTB has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells. EMTB also inhibits the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, EMTB has been shown to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

One advantage of using EMTB in lab experiments is its potential use as a fluorescent probe in biological imaging. EMTB has also been shown to exhibit anticancer, antifungal, and antibacterial properties, making it a versatile compound for various applications. However, the limitations of EMTB include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research involving EMTB. One potential direction is to further investigate its potential as a fluorescent probe in biological imaging. Additionally, further studies are needed to fully understand the mechanism of action of EMTB. Another potential direction is to investigate the potential of EMTB as a therapeutic agent for various diseases such as cancer, fungal infections, and bacterial infections.

Synthesis Methods

The synthesis of EMTB involves the reaction between 4-(2-methyl-1,3-thiazol-4-yl)benzoyl chloride and 4-ethoxyaniline in the presence of a base such as triethylamine. The reaction takes place under reflux conditions in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain a pure form of EMTB.

Scientific Research Applications

EMTB has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. Studies have also shown that EMTB has antifungal and antibacterial properties. EMTB has also been studied for its potential use as a fluorescent probe in biological imaging.